(S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine

• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: [(2S)-1-(cyclopropylmethyl)pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C9H18N2/c10-6-9-2-1-5-11(9)7-8-3-4-8/h8-9H,1-7,10H2/t9-/m0/s1
• InChI Key: QFIYFROFRTUSPW-VIFPVBQESA-N
• Isomeric SMILES: C1C[C@H](N(C1)CC2CC2)CN
• Canonical SMILES: C1CC(N(C1)CC2CC2)CN

Description

(S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine is a chemical compound with a unique structure that includes a cyclopropylmethyl group attached to a pyrrolidinyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine typically involves the reaction of cyclopropylmethylamine with a suitable pyrrolidine derivative under controlled conditions. The reaction may require specific catalysts and solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. These methods may include continuous flow reactors and advanced purification techniques to obtain the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

(S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated compounds, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce amines or alcohols.

Scientific Research Applications

(S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and the development of new chemical entities.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• [(2S)-1-(cyclopropylmethyl)-2-pyrrolidinyl]methanol
• (S)-(1-(cyclopropylmethyl)pyrrolidin-2-yl)methanamine

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties